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Compound of Interest

6-Chloroquinoline-2-carboxylic
Compound Name: d
aci

Cat. No.: B1366947

An In-Depth Technical Guide to 6-Chloroquinoline-2-carboxylic acid (CAS: 59394-30-8)

Executive Summary

6-Chloroquinoline-2-carboxylic acid is a heterocyclic building block of significant interest in
medicinal chemistry and materials science. Its rigid quinoline core, substituted with a reactive
carboxylic acid at the 2-position and an electron-withdrawing chlorine atom at the 6-position,
makes it a versatile scaffold for the synthesis of complex molecular architectures. Quinoline
derivatives have a well-established history in drug discovery, demonstrating a wide range of
biological activities including antimalarial, anticancer, antimicrobial, and anti-inflammatory
properties[1][2][3]. This guide provides a comprehensive overview of the compound's
properties, a detailed synthetic protocol, its applications in research, and essential safety and
handling procedures for laboratory use.

Physicochemical and Spectroscopic Profile

The fundamental properties of 6-Chloroquinoline-2-carboxylic acid are critical for its
application in synthetic chemistry. The data presented below has been compiled from various
chemical suppliers and databases.

Physical and Chemical Properties
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Property Value Source
CAS Number 59394-30-8 [4][5]
Molecular Formula C10H6CINO2 [41[6]
Molecular Weight 207.61 g/mol [41[6]
Melting Point 228 °C [5]
Boiling Point 382.1 £ 27.0 °C (Predicted) [5]
Density 1.469 + 0.06 g/cm? (Predicted) [5]
Appearance White to off-white powder/solid  [7]
Information not readily
Solubility available, but expected to have  [4][8]
low water solubility.
Computational Data
Descriptor Value Source
TPSA (Topological Polar
(Topolog 50.19 A2 [6]
Surface Area)
LogP (Octanol-Water Partition
2.5864 [6]
Coeff.)
Hydrogen Bond Donors 1 [6]
Hydrogen Bond Acceptors 2 [6]
Rotatable Bonds 1 [6]

Spectroscopic Data

Spectroscopic analysis is essential for structure confirmation and purity assessment.
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Technique

Data

Source

1H NMR

(400 MHz, DMSO-ds) 5: 8.41-
8.39 (m, 1H, aromatic H); 8.20-
8.11 (m, 3H, aromatic H); 7.82-
7.79 (m, 1H, aromatic H).

[7]

Mass Spectrometry

m/z = 208.01 (M+H)*

[7]

Infrared (IR)

Characteristic absorptions
expected: a very broad O-H
stretch (~3400-3000 cm™1), a
C=0 stretch (~1710 cm™1), and
aromatic C=C stretches
(~1600, 1500 cm™1).

[110]

Synthesis and Manufacturing

The synthesis of substituted quinolines is a cornerstone of heterocyclic chemistry. While

several named reactions like the Combes, Pfitzinger, and Skraup syntheses can be used to

generate the core quinoline scaffold[2][11][12][13][14], a direct and efficient laboratory-scale

preparation of 6-Chloroquinoline-2-carboxylic acid often involves the oxidation of a readily

available precursor.

Recommended Synthetic Protocol: Oxidation of 6-
Chloroquinoline-2-carboxaldehyde

This procedure details the conversion of 6-chloroquinoline-2-carboxaldehyde to the target

carboxylic acid using a mild but effective oxidizing agent, sodium chlorite. This method avoids

harsh conditions that could lead to side reactions on the sensitive quinoline ring.
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Reactants & Solvents
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Caption: Synthetic workflow for 6-Chloroquinoline-2-carboxylic acid.
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Detailed Step-by-Step Methodology:[7]

¢ Reaction Setup: In a suitable reaction vessel, dissolve 6-chloroquinoline-2-carboxaldehyde
(e.g., 536 mg, 2.8 mmol) in a mixture of tert-butanol (56 ml) and 2-methyl-2-butene (14 ml).
The 2-methyl-2-butene acts as a scavenger for the hypochlorite byproduct, preventing
unwanted side reactions.

o Oxidant Preparation: In a separate beaker, prepare a solution of sodium chlorite (2.4 g) and
sodium dihydrogen phosphate (2.4 g) in water (24 ml). The phosphate buffer helps maintain
a stable pH for optimal reaction.

o Addition: Slowly add the aqueous oxidant solution dropwise to the solution of the aldehyde
over approximately 5 minutes with stirring.

o Reaction: Stir the resulting mixture at room temperature for 4 hours. Monitor the reaction
progress using an appropriate technique like Thin Layer Chromatography (TLC).

e Workup - Solvent Removal: Upon completion, remove the organic solvents (tert-butanol and
2-methyl-2-butene) by distillation under reduced pressure.

o Precipitation: Add water (30 ml) to the remaining residue. A white precipitate of the product
should form.

« |solation: Collect the precipitate by filtration. Wash the solid thoroughly with water to remove
any residual inorganic salts.

e Drying: Dry the final product, 6-chloroquinoline-2-carboxylic acid, under vacuum,
preferably in the presence of a desiccant like phosphorus pentoxide. This protocol reportedly
yields the product as a white powder with a high yield (around 87%).[7]

Applications in Research & Drug Discovery

The true value of 6-Chloroquinoline-2-carboxylic acid lies in its role as a versatile
intermediate. The carboxylic acid moiety serves as a synthetic handle for derivatization into
amides, esters, and other functional groups, while the chloro-substituent can be modified
through nucleophilic aromatic substitution reactions, opening up a vast chemical space for
exploration.
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Caption: Role as a versatile scaffold in drug discovery.

Anticancer Research

The quinoline scaffold is a privileged structure in anticancer drug design. Derivatives of
guinoline carboxylic acids have shown significant antiproliferative activity against various
cancer cell lines, including breast (MCF7) and cervical (HeLa) cancer cells.[15] Specifically, the
presence of a chlorine atom at the 6-position has been noted in structure-activity relationship
(SAR) studies to be beneficial for cytotoxic activity in some contexts.[16] 6-Chloro-2-quinolone-
3-carboxamide derivatives, structurally similar to amides that could be synthesized from the
topic compound, have been investigated as potent anticancer agents.[17] The proposed
mechanism for some quinoline derivatives involves the chelation of divalent metals or
interaction with molecular targets like enzymes and receptors, thereby blocking substrate
access and inhibiting cell growth.[15][18]

Antimicrobial and Antiviral Applications

Quinoline-based compounds have a long history as antimalarial agents (e.g., Chloroquine),
and research continues into new derivatives for a range of infectious diseases.[2] The quinoline
carboxylic acid motif is a key component of quinolone antibiotics. While the topic compound is
not a direct antibiotic, it serves as a precursor for molecules that could be screened for
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antibacterial, antifungal, or antiviral properties.[3][19] For instance, quinoline derivatives are
being investigated as potential inhibitors of HIV-1 integrase.[2]

Material Science

Beyond pharmaceuticals, this compound is a valuable intermediate for creating novel
materials. Its incorporation into polymers or nanomaterials can impart specific properties such
as enhanced chemical resistance, durability, or unique optical and electronic characteristics.
[20]

Safety, Handling, and Storage

As with any laboratory chemical, proper safety protocols must be strictly followed when
handling 6-Chloroquinoline-2-carboxylic acid. The information below is a summary of key
points from safety data sheets (SDS).

» Hazard Identification: This compound is classified as an irritant. It may cause skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[21] Contact
may result in itching, redness, scaling, or pain.[4]

o Personal Protective Equipment (PPE):

[¢]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Always
inspect gloves before use and dispose of them in accordance with good laboratory
practices.[4]

o Eye Protection: Use chemical safety goggles or a face shield.[4][22]
o Skin and Body Protection: Wear a lab coat or suitable protective clothing.[4]

o Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.
If dust is generated, a NIOSH-approved respirator may be necessary.[4][22]

o First Aid Measures:

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and seek
medical attention.[4][8]
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o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing.[4][8]

o Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing and seek immediate medical
attention.[4]

o Ingestion: Do not induce vomiting. Rinse mouth with water and consult a physician.[8]

e Handling and Storage:

o Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Wash hands
thoroughly after handling. Keep away from sources of ignition and strong oxidizing agents.

[41[8]
o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][8]
 Fire Fighting and Spills:
o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam.[4]

o Hazards from Combustion: Thermal decomposition may produce toxic gases such as
carbon oxides, nitrogen oxides, and hydrogen chloride.[4]

o Spills: Wear protective equipment. Vacuum or sweep up the material and place it into a
suitable disposal container. Avoid generating dust. Do not let the product enter drains.[4]

Conclusion

6-Chloroquinoline-2-carboxylic acid (CAS 59394-30-8) is more than a simple chemical; it is
a key enabler for innovation in pharmaceutical and material science research. Its defined
structure, coupled with versatile reactivity, provides a reliable starting point for the synthesis of
novel compounds with significant biological and physical properties. This guide has provided
the core technical information necessary for researchers to effectively synthesize, characterize,
and safely handle this compound, empowering them to unlock its full potential in their scientific
endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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